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Compound of Interest

Compound Name: UK-240455

Cat. No.: B3420219 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
UK-240455, also known as UK 14,304 or Brimonidine, is a potent and selective full agonist of

the alpha-2 adrenergic receptor (α2-AR). Adrenergic signaling plays a crucial role in various

physiological processes, and its modulation is of significant interest in developmental biology

and disease modeling. In the context of organoid research, UK-240455 serves as a valuable

tool to investigate the impact of α2-adrenergic signaling on intestinal stem cell proliferation,

differentiation, and overall organoid development. These application notes provide a

comprehensive guide for the use of UK-240455 in mouse intestinal organoid culture

experiments, including detailed protocols and data presentation.

Mechanism of Action
UK-240455 selectively binds to and activates α2-adrenergic receptors, which are G protein-

coupled receptors (GPCRs) typically associated with the Gi subunit. Activation of the α2-AR/Gi

pathway leads to the inhibition of adenylyl cyclase, resulting in decreased intracellular cyclic

AMP (cAMP) levels. Downstream of this, α2-AR signaling can influence various cellular

processes, including the mitogen-activated protein kinase (MAPK) cascade, particularly the

extracellular signal-regulated kinase (ERK) pathway. In intestinal organoids, UK-240455 has

been shown to modulate the expression of genes involved in stem cell maintenance and

proliferation and to impact organoid growth, likely through the regulation of the ERK signaling

pathway.
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Quantitative Data Summary
The following tables summarize the quantitative effects of UK-240455 on mouse small

intestinal organoids.

Table 1: Effect of UK-240455 on Gene Expression

Gene Marker Concentration
Fold Change vs.
Vehicle

Significance (adj P-
value)

Bmi1 1 µM Decreased 0.013

Olfm4 10 µM Decreased 0.008

Mki67 1 µM Decreased 0.033

Data derived from quantitative RT-PCR analysis of mouse small intestinal organoids treated

with UK-240455 for a specified duration.

Table 2: Effect of UK-240455 on Organoid Growth

Concentration
Organoid Circumference
(vs. Vehicle) at Day 5

Significance (adj P-value)

0.1 µM Increased 0.003

1 µM Increased 0.003

10 µM Increased 0.013

Organoid growth was assessed by measuring the circumference using IncuCyte imaging.

Table 3: Effect of UK-240455 on Cell Proliferation

Treatment Percentage of EdU-positive cells (Median)

Vehicle Control ~25%

UK-240455 ~15%
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Cell proliferation was measured by 5-ethynyl-2'-deoxyuridine (EdU) incorporation followed by

FACS analysis.
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To cite this document: BenchChem. [Application Notes and Protocols for UK-240455 in
Organoid Culture Experiments]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3420219#uk-240455-for-organoid-culture-
experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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